Cas no 6342-91-2 (Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate)
6342-91-2 structure
Product Name:Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate
CAS No:6342-91-2
MF:C15H16O2
MW:228.286344528198
CID:1652192
PubChem ID:5355886
Update Time:2025-04-21
Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate
- NSC46670
- AC1NS8AJ
- NSC-46670
- NSC46670; AC1NS8AJ; NSC-46670;
- 6342-91-2
- DTXSID60418041
- methyl 4-(3,4-dihydro-2H-naphthalen-1-ylidene)but-2-enoate
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- Inchi: 1S/C15H16O2/c1-17-15(16)11-5-9-13-8-4-7-12-6-2-3-10-14(12)13/h2-3,5-6,9-11H,4,7-8H2,1H3/b11-5+,13-9-
- InChI Key: UFBNJCDXYZSGFR-DKUVWDEASA-N
- SMILES: O(C)C(/C=C/C=C1\C2C=CC=CC=2CCC\1)=O
Computed Properties
- Exact Mass: 228.11508
- Monoisotopic Mass: 228.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.3
Experimental Properties
- Density: 1.14
- Boiling Point: 379.3°C at 760 mmHg
- Flash Point: 238.4°C
- Refractive Index: 1.613
- PSA: 26.3
- LogP: 3.13550
Methyl (e,4z)-4-(3,4-dihydro-2h-naphthalen-1-ylidene)but-2-enoate Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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